Cas no 161725-12-8 (5-(4-chlorophenyl)pentanoic Acid)

5-(4-Chlorophenyl)pentanoic Acid is a chlorinated aromatic carboxylic acid with the molecular formula C11H13ClO2. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure, featuring a chlorophenyl group and a carboxyl-terminated aliphatic chain, allows for further functionalization, making it valuable in derivatization reactions. The chlorophenyl moiety enhances its reactivity in electrophilic substitutions, while the pentanoic acid backbone provides flexibility for coupling reactions. With a well-defined purity profile and stability under standard conditions, this compound is suitable for research and industrial applications requiring precise aromatic carboxylic acid derivatives.
5-(4-chlorophenyl)pentanoic Acid structure
161725-12-8 structure
Product Name:5-(4-chlorophenyl)pentanoic Acid
CAS No:161725-12-8
MF:C11H13ClO2
MW:212.672722578049
CID:4609310
PubChem ID:12070839
Update Time:2025-06-12

5-(4-chlorophenyl)pentanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-chlorokphenyl)pentanoic acid
    • Benzenepentanoic acid, 4-chloro-
    • Z361415664
    • 161725-12-8
    • SY133891
    • BS-44872
    • SCHEMBL2418582
    • MFCD09890954
    • AKOS009242596
    • LH0079
    • CS-0163340
    • D80816
    • 5-(4-chlorophenyl)pentanoic acid
    • 5-(4-chlorophenyl)pentanoicacid
    • EN300-100598
    • 5-(4-chlorophenyl)pentanoic Acid
    • Inchi: 1S/C11H13ClO2/c12-10-7-5-9(6-8-10)3-1-2-4-11(13)14/h5-8H,1-4H2,(H,13,14)
    • InChI Key: UYYNOIVMWZJAJV-UHFFFAOYSA-N
    • SMILES: C1(CCCCC(O)=O)=CC=C(Cl)C=C1

Computed Properties

  • Exact Mass: 212.0604073g/mol
  • Monoisotopic Mass: 212.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 360.6±25.0 °C at 760 mmHg
  • Flash Point: 171.9±23.2 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

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5-(4-chlorophenyl)pentanoic Acid Related Literature

Additional information on 5-(4-chlorophenyl)pentanoic Acid

5-(4-Chlorophenyl)pentanoic Acid (CAS No. 161725-12-8): An Overview of Its Properties, Applications, and Recent Research

5-(4-Chlorophenyl)pentanoic Acid (CAS No. 161725-12-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, including as an intermediate in the synthesis of pharmaceuticals and as a research tool in biochemical studies.

The chemical formula of 5-(4-Chlorophenyl)pentanoic Acid is C11H12ClO2, and it has a molecular weight of approximately 209.66 g/mol. The compound features a pentanoic acid moiety attached to a 4-chlorophenyl group, which imparts specific physicochemical properties that are crucial for its various applications. The presence of the chlorine atom on the phenyl ring enhances the compound's lipophilicity, making it suitable for use in drug delivery systems and as a model compound in pharmacological studies.

In terms of physical properties, 5-(4-Chlorophenyl)pentanoic Acid is a white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it easy to handle and process in laboratory settings, facilitating its use in a wide range of experiments and syntheses.

The chemical stability of 5-(4-Chlorophenyl)pentanoic Acid is another important aspect to consider. It is stable under normal laboratory conditions but can undergo hydrolysis under strongly acidic or basic conditions. Therefore, care should be taken to store the compound in a dry environment and to avoid exposure to extreme pH levels during handling.

In the realm of medicinal chemistry, 5-(4-Chlorophenyl)pentanoic Acid has been explored for its potential therapeutic applications. Recent studies have focused on its anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be a valuable lead for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory potential, 5-(4-Chlorophenyl)pentanoic Acid has also been investigated for its effects on metabolic disorders. Research has shown that the compound can modulate lipid metabolism by activating peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid homeostasis. This property makes it an interesting candidate for the treatment of conditions such as hyperlipidemia and non-alcoholic fatty liver disease (NAFLD).

In addition to its direct therapeutic applications, 5-(4-Chlorophenyl)pentanoic Acid serves as an important intermediate in the synthesis of more complex molecules. Its reactive carboxylic acid group can be readily functionalized through various chemical reactions, such as esterification, amide formation, and coupling with other functional groups. This versatility makes it a valuable building block in the development of new pharmaceuticals and bioactive compounds.

The safety profile of 5-(4-Chlorophenyl)pentanoic Acid is another critical consideration for its use in research and development. Toxicological studies have shown that the compound exhibits low toxicity at relevant concentrations, making it suitable for use in both in vitro and in vivo experiments. However, as with any chemical compound, appropriate safety measures should be followed during handling to minimize potential risks.

In conclusion, 5-(4-Chlorophenyl)pentanoic Acid (CAS No. 161725-12-8) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers specific physicochemical properties that make it suitable for various uses, from serving as an intermediate in drug synthesis to being a research tool in biochemical studies. Ongoing research continues to uncover new potential applications for this compound, further highlighting its importance in the scientific community.

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